Cas no 1211537-53-9 (2-Bromo-5-chloroisonicotinonitrile)

• Product Name: 2-Bromo-5-chloroisonicotinonitrile
• CAS No: 1211537-53-9
• MF: C₆H₂BrClN₂
• MW: 217.450479030609
• CID: 5186964
• Update Time: 2026-03-05

2-Bromo-5-chloroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloroisonicotinonitrile
• 2-Bromo-5-chloro-4-pyridinecarbonitrile

• Inchi： 1S/C6H2BrClN2/c7-6-1-4(2-9)5(8)3-10-6/h1,3H
• InChI Key： DOOGHVHTHIDBAG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-chloroisonicotinonitrile

2-Bromo-5-chloroisonicotinonitrile: A Comprehensive Overview

2-Bromo-5-chloroisonicotinonitrile, also known by its CAS number 1211537-53-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of isonicotinonitriles, which are derivatives of isonicotinic acid, a derivative of nicotinic acid. The presence of bromine and chlorine substituents at the 2 and 5 positions, respectively, imparts unique chemical properties to this molecule, making it a valuable compound for various applications.

The structure of 2-Bromo-5-chloroisonicotinonitrile consists of a pyridine ring with a nitrile group at the 3-position. The bromine and chlorine atoms are strategically positioned at the 2 and 5 positions, respectively, creating a highly substituted pyridine derivative. This substitution pattern not only enhances the compound's stability but also influences its electronic properties, making it suitable for use in various chemical reactions and applications.

Recent studies have highlighted the potential of 2-Bromo-5-chloroisonicotinonitrile as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new pesticides and herbicides. The compound's ability to act as an electron-deficient aromatic system makes it an excellent candidate for undergoing nucleophilic aromatic substitution reactions, which are crucial in the synthesis of agrochemicals with improved efficacy and reduced environmental impact.

In addition to its role in agrochemicals, 2-Bromo-5-chloroisonicotinonitrile has shown promise in medicinal chemistry. Its structure serves as a scaffold for the development of novel drug candidates targeting various diseases. For example, recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, the compound has been investigated for its potential anticancer properties, with studies indicating that it may induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and caspase activation.

The synthesis of 2-Bromo-5-chloroisonicotinonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination and chlorination of isonicotinonitrile derivatives using appropriate reagents and catalysts. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications.

The chemical stability of 2-Bromo-5-chloroisonicotinonitrile is another area that has garnered significant attention. Studies have demonstrated that the compound exhibits excellent thermal stability under standard conditions, making it suitable for use in high-temperature processes. Additionally, its resistance to hydrolysis under neutral conditions further enhances its utility in various industrial applications.

In terms of environmental impact, researchers have conducted extensive studies on the biodegradation and toxicity profiles of 2-Bromo-5-chloroisonicotinonitrile. These studies aim to ensure that the compound can be safely used without posing significant risks to ecosystems or human health. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment.

The application of computational chemistry techniques has also played a pivotal role in understanding the properties of 2-Bromo-5-chloroisonicotinonitrile. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental work by offering a deeper understanding of the compound's behavior at the molecular level.

In conclusion, 2-Bromo-5-chloroisonicotinonitrile, with its unique structural features and versatile chemical properties, continues to be a focal point for research across multiple disciplines. Its potential applications span from agrochemicals to medicinal chemistry, with ongoing studies exploring new avenues for its utilization. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific knowledge and practical applications.